Cas no 1072945-04-0 (4-Chloromethylphenylboronic Acid Pinacol Ester)

4-Chloromethylphenylboronic Acid Pinacol Ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its chloromethyl group enhances reactivity, enabling further functionalization, while the pinacol ester moiety ensures stability and ease of handling. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a key intermediate for synthesizing complex aryl and heteroaryl structures. Its high purity and consistent performance make it a reliable choice for precision organic synthesis. The product is typically supplied as a crystalline solid, ensuring straightforward storage and handling under standard laboratory conditions.
4-Chloromethylphenylboronic Acid Pinacol Ester structure
1072945-04-0 structure
Product Name:4-Chloromethylphenylboronic Acid Pinacol Ester
CAS No:1072945-04-0
MF:C13H18BClO2
MW:252.544823169708
MDL:MFCD11053893
CID:829047
PubChem ID:46739086
Update Time:2025-10-14

4-Chloromethylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-?[4-?(chloromethyl)?phenyl]?-?4,?4,?5,?5-?tetramethyl-1,?3,?2-?Dioxaborolane
    • 2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Chloromethylphenylboronic acid, pinacol ester
    • MB09210
    • BS-25197
    • MFCD11053893
    • AT16158
    • Z2044798754
    • J-001766
    • BCRBYHCRLQCNNV-UHFFFAOYSA-N
    • AKOS016004610
    • EN300-6789205
    • XSB94504
    • 4-Chloromethylphenylboronic acid pinacol ester
    • DTXSID90674719
    • DA-28959
    • 1072945-04-0
    • 4-Chloromethylphenylboronic acid,pinacol ester
    • 4-Chloromethylphenylboronic Acid Pinacol Ester
    • MDL： MFCD11053893
    • Inchi： 1S/C13H18BClO2/c1-12(2)13(3,4)17-14(16-12)11-7-5-10(9-15)6-8-11/h5-8H,9H2,1-4H3
    • InChI Key： BCRBYHCRLQCNNV-UHFFFAOYSA-N
    • SMILES： ClCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 252.10900
  • Monoisotopic Mass: 252.1088377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 18.46000
  • LogP: 2.72460

4-Chloromethylphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloromethylphenylboronic Acid Pinacol Ester Pricemore >>

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2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Chemenu
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Chemenu
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abcr
AB273510-1 g
4-Chloromethylphenylboronic acid, pinacol ester, 98%; .
 1072945-04-0 98%
1g
 €161.00 2023-04-26

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